
6-Aminopyridine-3-sulfonamide: A
Comprehensive Technical Guide for Drug

Discovery Professionals

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Aminopyridine-3-sulfonamide

Cat. No.: B1584753 Get Quote

This technical guide offers an in-depth exploration of 6-aminopyridine-3-sulfonamide, a

heterocyclic compound of significant interest to researchers, scientists, and drug development

professionals. This document provides a detailed overview of its chemical and physical

properties, a robust synthetic protocol, and a discussion of its applications as a versatile

building block in medicinal chemistry.

Core Chemical and Physical Properties
6-Aminopyridine-3-sulfonamide is a unique bifunctional molecule, incorporating both a basic

aminopyridine scaffold and an acidic sulfonamide moiety. This distinct combination of functional

groups governs its chemical reactivity and physical characteristics, making it a valuable

intermediate in the synthesis of novel pharmaceutical agents. A summary of its key

physicochemical properties is provided in Table 1. A thorough understanding of these

parameters is essential for its appropriate handling, storage, and utilization in synthetic and

analytical procedures.

Table 1: Physicochemical Properties of 6-Aminopyridine-3-sulfonamide
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Property Value Source(s)

Molecular Formula C₅H₇N₃O₂S [1]

Molecular Weight 173.19 g/mol [1]

Appearance
Off-white to light yellow

crystalline powder

Melting Point 198-202 °C

Boiling Point
Not readily available in the

literature

Solubility
Soluble in Dimethyl sulfoxide

(DMSO) and Methanol.

pKa

Not explicitly reported; the

aminopyridine moiety imparts

basic character, while the

sulfonamide group is acidic.

[2][3][4][5][6]

CAS Number 57187-72-5 [1]

Synthesis and Purification: A Validated Protocol
The synthesis of 6-aminopyridine-3-sulfonamide is a multi-step process commencing from

readily available 2-aminopyridine. The synthetic pathway involves the formation of key

intermediates, 6-aminopyridine-3-sulfonic acid and 6-aminopyridine-3-sulfonyl chloride. The

following protocol is a well-established method for the laboratory-scale preparation of this

compound.

Caption: Synthetic pathway for 6-aminopyridine-3-sulfonamide.

Step-by-Step Synthetic Methodology
Materials and Reagents:

2-Aminopyridine

Concentrated Sulfuric Acid
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Phosphorus Pentachloride (PCl₅)

Phosphorus Oxychloride (POCl₃)

Concentrated Ammonium Hydroxide

Sodium Bicarbonate

Ethanol

Water

Ice

Standard laboratory glassware and safety equipment

Procedure:

Step 1: Synthesis of 6-Aminopyridine-3-sulfonic acid[7]

In a fume hood, carefully add 1 mole of 2-aminopyridine to 3 moles of concentrated sulfuric

acid with constant stirring.

Heat the mixture to 210 °C for 5 hours.

Allow the reaction mixture to cool to room temperature and then carefully pour it onto

crushed ice.

The resulting precipitate is filtered, washed with cold water, and recrystallized from hot water

to yield pure 6-aminopyridine-3-sulfonic acid.

Step 2: Synthesis of 6-Aminopyridine-3-sulfonyl chloride[7]

Grind 0.5 moles of 6-aminopyridine-3-sulfonic acid with 1 mole of phosphorus pentachloride,

adding a few drops of phosphorus oxychloride.

Reflux the mixture at 130 °C for 5 hours.

After cooling to room temperature, pour the reaction mixture onto crushed ice.
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Filter the solid product, wash with water and a sodium bicarbonate solution, and dry under a

vacuum to obtain 6-aminopyridine-3-sulfonyl chloride.

Step 3: Synthesis of 6-Aminopyridine-3-sulfonamide[7]

Dissolve the crude 6-aminopyridine-3-sulfonyl chloride in a suitable solvent (e.g., acetone).

Slowly add an excess of concentrated ammonium hydroxide to the solution with stirring.

Continue stirring at room temperature for several hours until the reaction is complete

(monitored by TLC).

Remove the solvent under reduced pressure.

The crude product is then purified by recrystallization.

Purification by Recrystallization
High purity of the final compound is crucial for its subsequent applications. Recrystallization

from a suitable solvent system, such as ethanol-water, is a highly effective purification method.

The purity can be assessed by techniques like melting point determination and High-

Performance Liquid Chromatography (HPLC).
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Purification Workflow
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Caption: General workflow for purification by recrystallization.
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Spectroscopic Characterization
The structural integrity of synthesized 6-aminopyridine-3-sulfonamide should be confirmed

using a suite of spectroscopic techniques.

¹H NMR: The proton NMR spectrum will exhibit characteristic signals for the aromatic

protons on the pyridine ring and the protons of the amino and sulfonamide groups.

¹³C NMR: The carbon NMR spectrum will show distinct peaks corresponding to the five

carbon atoms of the pyridine ring.[1][8][9][10]

IR Spectroscopy: The infrared spectrum will display characteristic absorption bands for the

N-H stretching of the amino and sulfonamide groups, as well as the S=O stretching

vibrations of the sulfonamide moiety.[7]

Mass Spectrometry: Mass spectral analysis will confirm the molecular weight of the

compound.[7]

Applications in Medicinal Chemistry
The unique structural features of 6-aminopyridine-3-sulfonamide make it a valuable scaffold

for the synthesis of a diverse range of biologically active molecules. The sulfonamide group is a

well-known pharmacophore present in numerous approved drugs, including antibacterial,

diuretic, and anticancer agents. The aminopyridine moiety provides a handle for further

functionalization, allowing for the modulation of physicochemical properties and target

engagement.

This compound serves as a key starting material for the generation of compound libraries for

high-throughput screening. Its derivatives have been investigated for various therapeutic

applications, leveraging the established biological activities of both the sulfonamide and

aminopyridine pharmacophores.

Safety and Handling
As with all chemical reagents, appropriate safety precautions should be taken when handling 6-
aminopyridine-3-sulfonamide. It is recommended to work in a well-ventilated fume hood and

use personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For
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comprehensive safety information, consult the Material Safety Data Sheet (MSDS) provided by

the supplier.

Conclusion
This technical guide has provided a comprehensive overview of the chemical and physical

properties, a detailed synthetic protocol, and the potential applications of 6-aminopyridine-3-
sulfonamide. The information presented herein is intended to serve as a valuable resource for

scientists engaged in pharmaceutical research and development, facilitating the effective use of

this versatile chemical intermediate in the discovery of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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